N-(1-(furan-2-yl)propan-2-yl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO3S/c1-11-8-13(3)16(9-12(11)2)21(18,19)17-14(4)10-15-6-5-7-20-15/h5-9,14,17H,10H2,1-4H3
• InChI Key: UNPOYUXSQPAKFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC(C)CC2=CC=CO2)C
• Molecular Formula: C16H21NO3S
• Molecular Weight: 307.4 g/mol

Description

“N-(1-(furan-2-yl)propan-2-yl)-2,4,5-trimethylbenzenesulfonamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also has a sulfonamide group (-SO2NH2), which is a functional group that consists of a sulfur atom, two oxygen atoms, and an amine group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through acylation reactions. For example, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol can give a similar compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as FT-IR, FT-Raman, UV–VIS, NMR, and DFT Methods are often used for structural elucidation of compounds.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. Furan rings can undergo electrophilic substitution reactions. Sulfonamides are typically stable but can participate in reactions under certain conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Research has demonstrated innovative synthesis techniques involving furan and benzenesulfonamide derivatives. For instance, a study explored the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction, showcasing advanced methodologies in organic synthesis and the utility of furan compounds in complex chemical transformations (Wang et al., 2014).

Medicinal Chemistry and Pharmacology

• Anticancer Properties: Certain benzenesulfonamide derivatives have been evaluated for their anticancer activities. For example, novel small molecule inhibitors of the HIF-1 pathway, including benzenesulfonamide analogs, have shown potential in antagonizing tumor growth, demonstrating the therapeutic relevance of sulfonamide derivatives in oncology (Mun et al., 2012).

Material Science and Engineering

• Nonlinear Optical Applications: Methyl furan-based chalcone derivatives, related to the structure of interest, have been investigated for their nonlinear optical properties, indicating the potential of furan derivatives in developing materials for optical applications (Satheeshchandra et al., 2020).

Molecular Design and Drug Development

• Structure-Activity Relationship Studies: Research on the structure-activity relationship of 2,2-dimethyl-2H-chromene based arylsulfonamide analogs emphasizes the importance of specific structural features for biological activity, guiding the design of new therapeutic agents (Mun et al., 2012).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many furan derivatives exhibit biological activity, but without specific context, it’s difficult to predict the mechanism of action for this compound.